molecular formula C12H19NO2 B8433522 2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine

2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine

Cat. No.: B8433522
M. Wt: 209.28 g/mol
InChI Key: PMCFRSFHOMVPQF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

N-(2,2-diethoxyethyl)-N-prop-2-ynylprop-2-yn-1-amine

InChI

InChI=1S/C12H19NO2/c1-5-9-13(10-6-2)11-12(14-7-3)15-8-4/h1-2,12H,7-11H2,3-4H3

InChI Key

PMCFRSFHOMVPQF-UHFFFAOYSA-N

Canonical SMILES

CCOC(CN(CC#C)CC#C)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Propargyl bromide (14.7 g of 80% solution in toluene, 0.1 mol) was added to a stirred solution of aminoacetaldehyde diethyl acetal (13.3 g, 0.1 mol) in THF (200 mL). After 2 h the THF was removed and the residual oil was partitioned between ether and sodium hydroxide solution. Evaporation of the ether gave an oil which was chromatographed on silica gel to give 4.7 g of 2,2-diethoxy-N,N-bis-(2-propynyl)ethylamine and 8.1 g of 2,2-diethoxy-N-(2-propynyl)ethylamine.
Quantity
14.7 g
Type
reactant
Reaction Step One
Quantity
13.3 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step One

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